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Compound of Interest

Compound Name: Mycophenolic acid glucuronide-d3

Cat. No.: B15555140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources and availability

of Mycophenolic acid glucuronide-d3 (MPAG-d3). It is intended for researchers, scientists,

and drug development professionals who utilize this stable isotope-labeled internal standard in

the quantitative analysis of mycophenolic acid (MPA) and its metabolites. This document

summarizes key quantitative data from various suppliers, details a common experimental

protocol for its use in liquid chromatography-tandem mass spectrometry (LC-MS/MS), and

provides a visual representation of the analytical workflow.

Mycophenolic acid glucuronide-d3 is the deuterated form of the major inactive metabolite of

mycophenolic acid, an immunosuppressant drug widely used in transplantation medicine to

prevent organ rejection. The use of a stable isotope-labeled internal standard like MPAG-d3 is

crucial for accurate and precise quantification of MPA and its glucuronide metabolite (MPAG) in

biological matrices, as it effectively corrects for variations in sample preparation and instrument

response.

Commercial Availability
Mycophenolic acid glucuronide-d3 is available from several specialized chemical and life

science suppliers. The products are typically offered as solutions in organic solvents or as neat

solids. The following table summarizes the offerings from prominent vendors.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15555140?utm_src=pdf-interest
https://www.benchchem.com/product/b15555140?utm_src=pdf-body
https://www.benchchem.com/product/b15555140?utm_src=pdf-body
https://www.benchchem.com/product/b15555140?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15555140?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Supplier
Product
Name

Catalog
Number

Form
Concentr
ation

Molecular
Formula

Molecular
Weight (
g/mol )

Sigma-

Aldrich

(Cerilliant®

)

Mycophen

olic acid-

D3-ß-D-

glucuronid

e solution

M-204-1ML
Liquid in

acetonitrile
100 µg/mL

C₂₃H₂₅D₃O

₁₂
499.48

Simson

Pharma

Limited

Mycophen

olic Acid-d3

beta-D-

Glucuronid

e

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Santa Cruz

Biotechnol

ogy, Inc.

Mycophen

olic Acid-d3

β-D-

Glucuronid

e

Not

specified

Not

specified

Not

specified

C₂₃H₂₅D₃O

₁₂
499.48

Fisher

Scientific

(MilliporeSi

gma™)

CERILLIA

NT™

Mycophen

olic acid-

D3-ß-D-

glucuronid

e Solution

01-001-

677

Liquid in

acetonitrile
100 µg/mL

Not

specified
499.48

Acanthus

Research

Inc.

Mycophen

olic Acid-

D3

MYP-16-

002

Not

specified

Not

specified

Not

specified

Not

specified

BOC

Sciences

Mycophen

olic Acid

beta-D-

Glucuronid

e-[d3]

Not

specified

Off-white to

Pale Beige

Solid

Purity:

95%; ≥99%

atom D

C₂₃H₂₅D₃O

₁₂
499.48
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Pharmaffili

ates

Mycophen

olic Acid-d3

Acyl-β-D-

glucuronid

e

PA STI

066530

Off-White

Solid

Not

specified

C₂₃H₂₅D₃O

₁₂
499.48

Cleanchem

Mycophen

olic Acid-

D3 b-D-

Glucuronid

e

Not

specified

Not

specified

Not

specified

Not

specified

Not

specified

Experimental Protocol: Quantification of
Mycophenolic Acid and its Glucuronide Metabolite
in Human Plasma using LC-MS/MS
The following protocol is a generalized methodology for the therapeutic drug monitoring (TDM)

of mycophenolic acid, employing Mycophenolic acid glucuronide-d3 as an internal standard.

This method is based on common practices described in the scientific literature.[1][2][3]

Materials and Reagents
Mycophenolic acid (MPA) analytical standard

Mycophenolic acid glucuronide (MPAG) analytical standard

Mycophenolic acid glucuronide-d3 (MPAG-d3) internal standard solution

Human plasma (drug-free for calibration standards and quality controls)

Acetonitrile (HPLC or LC-MS grade)

Methanol (HPLC or LC-MS grade)

Formic acid (LC-MS grade)

Ammonium formate or acetate (LC-MS grade)
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Ultrapure water

Preparation of Standard and Quality Control Samples
Stock Solutions: Prepare individual stock solutions of MPA, MPAG, and MPAG-d3 in

methanol or acetonitrile at a concentration of 1 mg/mL.

Working Standard Solutions: Prepare serial dilutions of the MPA and MPAG stock solutions

in a mixture of methanol and water (e.g., 50:50 v/v) to create a series of working standard

solutions for the calibration curve.

Internal Standard Working Solution: Dilute the MPAG-d3 stock solution with acetonitrile to a

final concentration suitable for spiking into plasma samples (e.g., 1 µg/mL).

Calibration Standards and Quality Controls (QCs): Spike appropriate volumes of the working

standard solutions into drug-free human plasma to prepare a calibration curve (typically 6-8

non-zero points) and at least three levels of QCs (low, medium, and high).

Sample Preparation (Protein Precipitation)
To 50 µL of plasma sample (calibrator, QC, or unknown), add 150 µL of the internal standard

working solution (containing MPAG-d3 in acetonitrile).[1]

Vortex the mixture for 30 seconds to precipitate plasma proteins.

Centrifuge the samples at high speed (e.g., 10,000 x g) for 10 minutes to pellet the

precipitated proteins.

Carefully transfer the supernatant to a clean autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Liquid Chromatography (LC):

Column: A reversed-phase C18 column (e.g., 50 x 2.1 mm, 1.8 µm) is commonly used.

Mobile Phase A: Water with 0.1% formic acid and 10 mM ammonium formate.

Mobile Phase B: Acetonitrile with 0.1% formic acid.
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Gradient Elution: A typical gradient would start with a low percentage of Mobile Phase B,

ramping up to a high percentage to elute the analytes, followed by a re-equilibration step.

Flow Rate: 0.3 - 0.5 mL/min.

Injection Volume: 5 - 10 µL.

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray ionization (ESI), often in negative ion mode for better

sensitivity of MPA and MPAG.

Detection: Multiple Reaction Monitoring (MRM) is used for quantification. Specific

precursor-to-product ion transitions for MPA, MPAG, and MPAG-d3 are monitored.

Data Analysis
The concentration of MPA and MPAG in the unknown samples is determined by calculating the

peak area ratio of the analyte to the internal standard (MPAG-d3) and comparing this ratio to

the calibration curve generated from the standards.

Visualizations
Experimental Workflow for Sample Analysis

Sample Preparation Analysis

50 µL Plasma Sample
(Calibrator, QC, or Unknown)

Add 150 µL Internal Standard
(MPAG-d3 in Acetonitrile)

Vortex
(30 seconds)

Centrifuge
(10,000 x g, 10 min) Transfer Supernatant Inject into LC-MS/MS Data Acquisition (MRM) Quantification

Click to download full resolution via product page

Caption: Workflow for the analysis of Mycophenolic Acid in plasma.

Signaling Pathway Inhibition by Mycophenolic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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